Cas no 14683-75-1 (Phosphorothioic acid,O,O-diethyl S-hexyl ester)
14683-75-1 structure
Product Name:Phosphorothioic acid,O,O-diethyl S-hexyl ester
CAS No:14683-75-1
MF:C10H23O3PS
MW:254.326583147049
CID:196938
PubChem ID:167139
Update Time:2025-04-19
Phosphorothioic acid,O,O-diethyl S-hexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,O,O-diethyl S-hexyl ester
- diethoxy-hexan-2-yloxy-sulfanylidene-phosphorane
- diethoxy-hexan-2-yloxy-sulfanylidene-λ<sup>5</sup>-phosphane
- BRN 1709126
- GD-189
- O,O-diethyl O-hexan-2-yl phosphorothioate
- O,O-Diethyl S-hexyl phosphorothioate
- diethoxy-hexan-2-yloxy-sulfanylidene-lambda5-phosphane
- 14683-75-1
- DTXSID40932937
- Phosphorothioic acid, O,O-diethyl S-hexyl ester
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- Inchi: 1S/C10H23O3PS/c1-5-8-9-10(4)13-14(15,11-6-2)12-7-3/h10H,5-9H2,1-4H3
- InChI Key: FUHNJWGKVQRFEE-UHFFFAOYSA-N
- SMILES: S=P(OCC)(OCC)OC(C)CCCC
Computed Properties
- Exact Mass: 254.11069
- Monoisotopic Mass: 254.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- Density: 1.037
- Boiling Point: 273.7°Cat760mmHg
- Flash Point: 119.3°C
- Refractive Index: 1.464
- PSA: 27.69
- LogP: 4.52980
Phosphorothioic acid,O,O-diethyl S-hexyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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